Cas no 1220630-86-3 (3-amino-4-(trifluoromethoxy)benzonitrile)

• Product Name: 3-amino-4-(trifluoromethoxy)benzonitrile
• CAS No: 1220630-86-3
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 1006923
• PubChem ID: 53417421
• Update Time: 2025-05-21

3-amino-4-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(trifluoromethoxy)benzonitrile
• 1220630-86-3
• AKOS015888627
• AT33812
• DB-217919
• SB78511
• SCHEMBL2312436
• DTXSID50697343
• CS-0371428
• Benzonitrile, 3-amino-4-(trifluoromethoxy)-
• VYB63086
• BS-21242
• MFCD09745166
• BSQURZRBBZTFKZ-UHFFFAOYSA-N
• SY346209

• MDL： MFCD09745166
• Inchi： 1S/C8H5F3N2O/c9-8(10,11)14-7-2-1-5(4-12)3-6(7)13/h1-3H,13H2
• InChI Key： BSQURZRBBZTFKZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C#N)=CC=1N)(F)F

Computed Properties

• Exact Mass: 202.03500
• Monoisotopic Mass: 202.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 59.04000
• LogP: 2.62028

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-amino-4-(trifluoromethoxy)benzonitrile

Comprehensive Overview of 3-amino-4-(trifluoromethoxy)benzonitrile (CAS No. 1220630-86-3)

3-amino-4-(trifluoromethoxy)benzonitrile (CAS No. 1220630-86-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This trifluoromethoxy-substituted benzonitrile derivative is characterized by its unique molecular structure, combining an amino group and a nitrile group on a benzene ring. The presence of the trifluoromethoxy moiety enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for fluorinated aromatic compounds like 3-amino-4-(trifluoromethoxy)benzonitrile has surged due to their applications in developing bioactive molecules. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and kinase-targeted therapies, aligning with the growing focus on precision medicine. The compound's electron-withdrawing properties also make it relevant in designing advanced materials for optoelectronics and catalysis.

The synthesis of CAS No. 1220630-86-3 typically involves multi-step reactions, including nitration, reduction, and cyanation processes. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation via HPLC, NMR, and mass spectrometry. Environmental and safety assessments highlight its compatibility with green chemistry principles, a trending topic in sustainable industrial practices.

From a commercial perspective, 3-amino-4-(trifluoromethoxy)benzonitrile is supplied by leading chemical manufacturers under stringent quality controls. Its pricing and availability are influenced by the global demand for high-performance intermediates, especially in regions like North America, Europe, and Asia-Pacific. Regulatory compliance with REACH and FDA guidelines ensures its safe handling and transportation.

Emerging studies explore the compound's potential in covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), addressing contemporary interests in nanotechnology. Additionally, its derivatives are investigated for antimicrobial and anti-inflammatory properties, resonating with public health concerns post-pandemic. These applications position CAS No. 1220630-86-3 as a versatile candidate for interdisciplinary research.

For researchers seeking reliable data, peer-reviewed journals and patents frequently cite 1220630-86-3 in contexts like structure-activity relationships (SAR) and medicinal chemistry optimization. Collaborative efforts between academia and industry continue to unlock new utilities for this compound, reinforcing its relevance in modern science.